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Compound of Interest

Compound Name: 2,3-Dichloropropanal

Cat. No.: B154343

Essential Safety and Handling Guide for 2,3-
Dichloropropanal

Disclaimer: Specific safety and toxicological data for 2,3-Dichloropropanal (CAS #10140-89-
3) is limited. This guide is based on the chemical properties of analogous compounds, including
other chlorinated aldehydes and propenes. All procedures should be conducted by trained
personnel within a controlled laboratory setting.

This document provides immediate, essential safety protocols and logistical information for
handling 2,3-Dichloropropanal, designed for researchers, scientists, and drug development
professionals.

Hazard Identification and GHS Classification

Due to its structure as a chlorinated aldehyde, 2,3-Dichloropropanal is presumed to be a
hazardous substance with the following classifications based on analogous compounds:
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Hazard Class Category Hazard Statement

H301/H302: Toxic or Harmful if

Acute Toxicity, Oral Category 3 or 4
swallowed.[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[1]
Skin Corrosion/Irritation Category 2 Causes skin irritation.
Serious Eye Damage/Eye Causes serious eye damage
o Category 1 or 2 o
Irritation or irritation.[2]
Germ Cell Mutagenicity Category 1B May cause genetic defects.[2]
Carcinogenicity Category 1B H350: May cause cancer.[1]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.
o H225: Highly flammable liquid
Flammable Liquids Category 2

and vapor.

Physical and Chemical Properties

Property Value

Molecular Formula C3HaCIl20[3]

Molecular Weight 126.97 g/mol [3]

Appearance Colorless liquid (presumed).[4]

od Pungent and irritating (likely, similar to other
or
chlorinated aldehydes).[5]

Solubility Soluble in most common organic solvents.[4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://bg.cpachem.com/msds?num=SB7211&dnl=sd_-_1%2C3-Dichloropropane-2-ol_%5BCAS_96-23-1%5D_%28SB7211%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB7211&dnl=sd_-_1%2C3-Dichloropropane-2-ol_%5BCAS_96-23-1%5D_%28SB7211%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC113695000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113695000&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB7211&dnl=sd_-_1%2C3-Dichloropropane-2-ol_%5BCAS_96-23-1%5D_%28SB7211%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloropropionaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloropropionaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB1851632_EN.htm
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_2_3_3_Trichloropropenal_Safety_and_Handling.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB1851632_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Type Specification

) Chemical resistant gloves (e.g., Butyl rubber,
Hand Protection _
Viton®). Inspect gloves before use.[6]

Eye/Face Protection Chemical splash goggles and a face shield.[7]

A chemical-resistant lab coat or apron. For
Skin and Body Protection larger quantities or risk of splashing, a chemical-

resistant suit is recommended.[8]

All work should be performed in a certified
chemical fume hood. If the concentration of
) ) airborne substances is unknown or exceeds
Respiratory Protection o )
exposure limits, a NIOSH-approved respirator
with organic vapor cartridges or a self-contained

breathing apparatus (SCBA) is required.[5][9]

Handling and Storage Procedures

Handling:

o Always work in a well-ventilated area, preferably a certified chemical fume hood.[5]

» Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe vapors or mists.[5]

o Use spark-proof tools and explosion-proof equipment.[10]

e Ground and bond containers when transferring material to prevent static discharge.[10]

e Wash hands thoroughly after handling.[5]

Storage:

» Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.[5]

o Keep containers tightly closed.[5]
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o Store locked up.[1][2][11]

e Segregate from incompatible materials such as strong oxidizing agents, strong bases, strong
reducing agents, and metals.[2][5]

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
] difficult, administer oxygen. If breathing has
Inhalation _ o o
stopped, give artificial respiration. Seek

immediate medical attention.[5][10]

Immediately flush the skin with copious amounts
) of water for at least 15 minutes while removing
Skin Contact . .
contaminated clothing and shoes. Seek

immediate medical attention.[5][10]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ] ] ] )

eyelids occasionally. Seek immediate medical

attention.[5][10]

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Never

Ingestion give anything by mouth to an unconscious
person. Seek immediate medical attention.[5]
[10]

Spill and Leak Procedures

A detailed workflow for responding to a spill is outlined below.

Caption: Workflow for responding to a 2,3-Dichloropropanal spill.

Disposal Plan

All waste containing 2,3-Dichloropropanal must be treated as hazardous waste.[5]
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Waste Collection: Collect all liquid and solid waste in designated, labeled, and sealed
containers.[5]

Container Labeling: Clearly label waste containers with "Hazardous Waste" and the chemical
name "2,3-Dichloropropanal”.

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,
segregated from incompatible materials.

Disposal Method: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[1] This may involve incineration in a permitted
hazardous waste incinerator.[12] Do not allow the product to reach the sewage system.[1]

Empty Containers: Thoroughly empty containers may still retain product residue and can be
dangerous.[10] Triple rinse with a suitable solvent, collecting the rinsate as hazardous waste.
[13] After rinsing, deface or remove labels before disposal.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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